Zirconium silicate
Description
Zirconium silicate (ZrSiO₄) is a naturally occurring mineral (zircon) with a tetragonal crystal structure . It exhibits exceptional thermal stability (melting point: 2550°C), chemical resistance to acids, alkalis, and water, and a Mohs hardness of 7.5 . These properties make it indispensable in ceramics (opacity enhancer in glazes), biomedical implants, composites, and refractory materials . ZrSiO₄ is also used in ion exchangers and molecular sieves due to its stable framework .
Properties
IUPAC Name |
zirconium(4+);silicate | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/O4Si.Zr/c1-5(2,3)4;/q-4;+4 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFQYVLUOOAAOGM-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Si]([O-])([O-])[O-].[Zr+4] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ZrSiO4, O4SiZr | |
| Record name | Zirconium orthosilicate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Zirconium_orthosilicate | |
| Description | Chemical information link to Wikipedia. | |
| Record name | zirconium(IV) silicate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Zirconium(IV)_silicate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60892246 | |
| Record name | Zirconium silicate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60892246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.31 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Dry Powder; Other Solid, Colorless solid; [Merck Index] Grey powder; [MSDSonline], Colorless to greyish-white to red to brown fine powder; Odorless; [Continental Mineral Processing MSDS] | |
| Record name | Zircon (Zr(SiO4)) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Silicic acid (H4SiO4), zirconium(4+) salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Zirconium silicate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8494 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | Zircon | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/18329 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
10101-52-7, 14940-68-2, 1344-21-4 | |
| Record name | Zirconium silicate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010101527 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Zirconite | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014940682 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Zircon (Zr(SiO4)) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Silicic acid (H4SiO4), zirconium(4+) salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Zirconium silicate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60892246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Zircon | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.457 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Silicic acid, zirconium(4+) salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.264 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Zirconium orthosilicate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.216 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ZIRCONIUM SILICATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4SY8H89134 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Preparation Methods
Synthetic Routes and Reaction Conditions: Zirconium silicate can be synthesized through several methods:
Fusion Method: This involves the fusion of silicon dioxide and zirconium dioxide in an arc furnace. The reaction produces this compound at high temperatures.
Aqueous Solution Method: This method involves reacting a zirconium salt with sodium silicate in an aqueous solution, followed by precipitation and calcination to obtain this compound.
Solvothermal Method: This involves mixing a zirconium source solution with a silicon source solution, followed by a solvothermal reaction to produce this compound powder.
Industrial Production Methods: Industrially, this compound is produced from zircon sand. The sand is processed through ultra-fine grinding, iron removal, and surface modification treatments to obtain high-purity this compound powder .
Chemical Reactions Analysis
Alkaline Fusion with Sodium Hydroxide
ZrSiO₄ reacts with molten NaOH at elevated temperatures (200–600°C) to form sodium zirconate (Na₂ZrO₃) and sodium silicate (Na₂SiO₃):
Key Factors :
-
Alkali-to-Mineral Ratio : A 4:1 molar ratio ensures complete conversion .
-
By-Products : Sodium silicate must be separated via acid leaching or water washing .
Table 1: Alkaline Fusion Reaction Parameters
| Parameter | Optimal Range | Product Yield |
|---|---|---|
| Temperature | 500–550°C | >90% Zr |
| NaOH:ZrSiO₄ Molar Ratio | 4:1 | 85–92% Si |
| Reaction Time | 2–4 hours | — |
Acid Resistance
Alkali Reactivity
In sub-molten NaOH solutions (≥30% concentration), ZrSiO₄ decomposes into soluble sodium zirconosilicate (Na₂ZrSiO₅) :
Formation from ZrO₂ and SiO₂
At temperatures above 1,500°C, ZrSiO₄ forms via solid-state reaction between zirconia (ZrO₂) and silica (SiO₂) :
Mineralizers : Halides (e.g., NaCl, MgF₂) accelerate the reaction by facilitating silica transport .
Thermal Decomposition
Above 1,700°C, ZrSiO₄ dissociates into ZrO₂ and SiO₂ :
Environmental and Industrial Considerations
-
Waste Management : Alkaline fusion generates sodium silicate by-products, requiring neutralization .
-
Energy Efficiency : Hydrothermal synthesis reduces energy consumption compared to traditional calcination .
This compound’s reactivity is governed by its robust structure and conditions such as temperature, pH, and reagent ratios. Its stability in acidic environments and controlled decomposition in alkaline or high-temperature settings make it invaluable in ceramics, nuclear industries, and catalysis. Further research into eco-friendly extraction methods remains critical to minimizing environmental impacts .
Scientific Research Applications
Ceramics and Glass
Zirconium silicate is primarily used in the ceramics industry. It serves as a raw material for producing ceramic glazes and bodies, enhancing their hardness and chemical stability. Its application extends to:
- Building Ceramics : Utilized in tiles, sanitary ware, and tableware.
- Refractory Materials : Employed in high-temperature applications due to its thermal stability.
| Application Type | Specific Use Cases | Benefits |
|---|---|---|
| Building Ceramics | Tiles, sanitary ware | Improved hardness, durability |
| Refractories | Furnace linings, kiln furniture | High thermal resistance |
Metal Treatment
This compound is also used in metal surface treatments. It acts as an abrasive in grinding applications and as a component in coatings that enhance the corrosion resistance of metals.
Biomedical Applications
This compound has gained attention in biomedical fields due to its biocompatibility and mechanical properties. It is used in:
- Dental Materials : As a component in dental ceramics for crowns and bridges.
- Bone Implants : Due to its compatibility with biological tissues.
A clinical study demonstrated the effectiveness of this compound paste containing stannous fluoride in reducing dental caries among adolescents, indicating its potential in preventive dentistry .
Environmental Applications
This compound has been investigated for its potential in environmental remediation:
- Heavy Metal Adsorption : Studies show that this compound can effectively adsorb heavy metals from wastewater, making it useful for water treatment processes .
- Catalysis : Its unique structure allows it to act as a catalyst in various chemical reactions, including those involved in renewable energy applications such as biofuel production .
Emerging Research Areas
Recent studies have explored innovative applications of this compound:
- Nanomaterials : Research indicates that this compound nanoparticles exhibit promising antibacterial properties, making them suitable for medical applications .
- 3D Printing : The material is being evaluated for use in additive manufacturing processes due to its favorable thermal and mechanical properties .
Case Study 1: this compound in Dental Care
A two-year clinical trial assessed the anticaries effect of a this compound paste containing stannous fluoride among adolescents. Results indicated a significant reduction in dental caries among participants using the fluoride paste compared to controls .
Case Study 2: Heavy Metal Removal from Water
Research demonstrated the efficacy of this compound as an adsorbent for heavy metals such as lead and cadmium from contaminated water sources. The study highlighted its potential use in developing cost-effective water treatment solutions .
Mechanism of Action
The mechanism of action of zirconium silicate varies depending on its application:
Catalysis: Acts as a Lewis acid, facilitating various organic reactions by accepting electron pairs from reactants.
Drug Delivery: In drug delivery systems, this compound can encapsulate drugs and release them in a controlled manner.
Potassium Binding: In medical applications, this compound binds to potassium ions in the gastrointestinal tract, reducing serum potassium levels.
Comparison with Similar Compounds
Comparison with Calcium Phosphate Ceramics
Calcium phosphate ceramics, such as hydroxyapatite (HA) and β-tricalcium phosphate (β-TCP), are widely used in bone regeneration. However, calcium zirconium silicate (Baghdadite, Ca₃ZrSi₂O₉) demonstrates superior bioactivity, biodegradability, and osteogenic properties. Studies show Baghdadite enhances cell attachment, proliferation, and mineral metabolism compared to HA and β-TCP, attributed to the synergistic effects of calcium and zirconium ions .
| Property | This compound (Baghdadite) | Hydroxyapatite (HA) | β-Tricalcium Phosphate (β-TCP) |
|---|---|---|---|
| Bioactivity | High (promotes ossification) | Moderate | Moderate |
| Biodegradability | Controlled degradation | Slow | Moderate |
| Cell Proliferation Rate | 20-30% higher vs. HA/β-TCP | Baseline | Baseline |
| Compressive Strength | 120-150 MPa | 60-100 MPa | 50-80 MPa |
Key Insight : Baghdadite’s dual ionic release (Ca²⁺, Zr⁴⁺) enhances bone regeneration, making it preferable for bioactive scaffolds .
Comparison with Other Silicates in Ceramic Glazes
In ceramic glazes, ZrSiO₄ is compared to anorthite (CaAl₂Si₂O₈) and silica polymorphs (cristobalite, tridymite). ZrSiO₄ provides superior opacity and thermal stability, while anorthite improves surface color.
| Property | This compound (ZrSiO₄) | Anorthite (CaAl₂Si₂O₈) | Cristobalite (SiO₂) |
|---|---|---|---|
| Melting Point | 2550°C | 1550°C | 1713°C |
| Thermal Expansion | Low | Moderate | High |
| Opacity Contribution | High (whiteness enhancer) | Low | None |
| Crack Resistance | High (low expansion) | Moderate | Low |
Application Note: ZrSiO₄ is added to glazes (3–24 wt%) to prevent cracking and improve alkali resistance, whereas anorthite is used for color refinement .
Comparison with Tricalcium Silicate in Biomedical Cements
Tricalcium silicate (3CaO·SiO₂) is a key component in dental cements, but ZrSiO₄-derived zirconia (ZrO₂) is often added as a radiopacifier.
| Property | This compound (ZrSiO₄-derived ZrO₂) | Tricalcium Silicate (3CaO·SiO₂) |
|---|---|---|
| Radiopacity | High (due to Zr) | Low (requires additives) |
| Setting Time | 15-20 minutes | 10-15 minutes |
| Compressive Strength | 80-100 MPa | 70-90 MPa |
| Biocompatibility | Excellent | Excellent |
Insight : ZrO₂ improves radiopacity without compromising biocompatibility, making it ideal for dental applications .
Comparison with Zirconia (ZrO₂)
ZrSiO₄ and ZrO₂ are both zirconium-based but differ significantly in stability and applications.
| Property | This compound (ZrSiO₄) | Zirconia (ZrO₂) |
|---|---|---|
| Thermal Stability | Extremely high (≤2550°C) | High (2700°C melting) |
| Chemical Resistance | Resists acids, alkalis | Susceptible to acids |
| Primary Applications | Ceramics, refractories | Biomaterials, TZP ceramics |
| Production Method | Mining (zircon sand) | Synthetic processing |
Note: ZrSiO₄ is preferred in corrosive environments, while ZrO₂ excels in high-strength biomedical implants .
Comparison in Composite Materials
ZrSiO₄ and silicon carbide (SiC) are used as reinforcements in aluminum composites.
| Property | ZrSiO₄-Reinforced Composite | SiC-Reinforced Composite |
|---|---|---|
| Tensile Strength | 220-250 MPa (9 wt% ZrSiO₄) | 260-280 MPa (10 wt% SiC) |
| Hardness (HV) | 85-90 | 95-100 |
| Wear Resistance | Moderate | High |
| Optimal Reinforcement | 6-9 wt% | 8-12 wt% |
Finding : SiC offers superior hardness, but ZrSiO₄ provides a balance of strength and cost-effectiveness .
Comparison with Ion Exchangers
Lithium this compound (Li₂ZrSi₃O₉) exhibits ion exchange properties comparable to zeolites but with higher selectivity for cesium (Cs⁺).
| Property | Lithium this compound | Zeolite (Type A) |
|---|---|---|
| Cs⁺ Selectivity | High | Moderate |
| Thermal Stability | Stable up to 600°C | Degrades at 400°C |
| Synthesis Complexity | Moderate (sol-gel) | Simple (hydrothermal) |
Application : Used in nuclear waste treatment for Cs⁺ removal due to stability in radioactive environments .
Biological Activity
Zirconium silicate (ZrSiO₄), commonly known as zircon, is a mineral that has garnered interest in various fields, including materials science, medicine, and biochemistry. This article explores its biological activity, focusing on its interactions with biological molecules, potential applications in biomedicine, and relevant research findings.
Overview of this compound
This compound is a naturally occurring mineral that exhibits unique properties such as chemical stability, high melting point, and low thermal expansion. Its structure allows for the incorporation of various elements, including hafnium and uranium, which can influence its biological interactions . this compound is primarily used in ceramics and refractory materials but has also been investigated for its potential biological applications.
Binding Interactions with Biological Molecules
Recent studies have highlighted the ability of this compound to interact with oligonucleotides. A study published in Life demonstrated that this compound significantly inhibits the self-cleavage reaction of the hammerhead ribozyme, a model for understanding RNA function and evolution. This inhibition suggests that this compound can play a role in the chemical evolution of biomolecules by providing a surface for molecular interactions .
Table 1: Binding Characteristics of this compound
| Property | Value |
|---|---|
| Surface Area | Low compared to montmorillonite |
| Binding Sites | High occupancy with ribozyme residues |
| Inhibition of Self-Cleavage | Strongly inhibited |
Bioactivity and Tissue Integration
This compound has shown promising bioactivity in vitro. A study evaluated synthetic zirconia-silicate materials and found that they could form strong bonds with living tissues, particularly bone. The bioactivity was assessed through immersion in simulated body fluid (SBF), where the formation of hydroxyapatite (HA) layers was observed. The results indicated that increasing zirconia content enhanced the bioactivity of these materials, suggesting their potential for bone tissue engineering .
Case Study: Zirconia-Silicate Glasses
In a specific case study, researchers synthesized zirconia-silicate glasses with varying ZrO₂ content. The glasses were immersed in SBF for seven days to monitor calcium and phosphate concentrations. The study found that higher ZrO₂ levels correlated with increased apatite formation on the glass surfaces, indicating enhanced bioactivity and potential applications in orthopedic implants .
Safety and Toxicological Considerations
While this compound exhibits beneficial biological properties, safety assessments are necessary due to its potential toxicity. It has been classified under various hazard groups due to concerns regarding inhalation and skin irritation. Studies have indicated that while this compound itself may not be carcinogenic, it can contain trace elements that pose health risks if not handled properly .
Q & A
Basic: What are the recommended safety protocols when handling zirconium silicate in laboratory settings?
Methodological Answer:
this compound poses risks including skin/eye irritation and respiratory hazards (H315, H319, H332, H335). Key protocols include:
- Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and EN 166-compliant eye protection. Use respirators in poorly ventilated areas .
- Ventilation: Conduct experiments in fume hoods or well-ventilated spaces to avoid aerosol inhalation .
- Spill Management: Avoid dry sweeping; use HEPA-filter vacuums to collect dust and dispose via certified hazardous waste channels.
- First Aid: Immediate 15-minute eye rinsing with water and medical consultation for inhalation exposure.
Basic: What are the standard methods for synthesizing high-purity this compound for experimental use?
Methodological Answer:
High-purity synthesis typically involves:
- Solid-State Reaction: Mixing stoichiometric ZrO₂ and SiO₂ at 1,500–1,600°C under inert atmosphere, followed by XRD validation.
- Sol-Gel Process: Hydrolysis of zirconium oxychloride and tetraethyl orthosilicate, with calcination at 800–1,000°C. Monitor purity via ICP-MS.
- Contamination Control: Use platinum crucibles to avoid silica leaching from glassware.
Basic: How can researchers characterize the crystallographic structure of this compound using X-ray diffraction (XRD)?
Methodological Answer:
- Sample Preparation: Grind to <10 µm particle size and mount on zero-background holders to minimize preferred orientation.
- RIR Quantification: Apply Reference Intensity Ratio (RIR) method by comparing integrated peak intensities (e.g., 96% this compound vs. 4% cerium zirconium oxide in mixed phases).
- Phase Identification: Cross-reference with ICDD PDF-4+ database (e.g., PDF 00-006-0266 for this compound).
Advanced: How can researchers resolve discrepancies in reported thermodynamic properties (e.g., enthalpy of formation) of this compound across studies?
Methodological Answer:
- Error Source Analysis: Systematically compare synthesis conditions (e.g., impurity levels, annealing time) and measurement techniques (calorimetry vs. computational models) .
- Replication Studies: Reproduce experiments using identical precursor ratios and sintering atmospheres to isolate variables .
- Meta-Analysis: Apply FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate data quality and contextual relevance .
Advanced: What advanced spectroscopic techniques are optimal for analyzing surface modifications on this compound nanoparticles?
Methodological Answer:
- XPS (X-ray Photoelectron Spectroscopy): Quantify surface hydroxyl groups and adsorbed species (e.g., phosphates) with <5 nm depth resolution.
- FTIR-ATR: Identify functional groups (e.g., silanol peaks at 3,740 cm⁻¹) and monitor surface reactions in real time.
- TEM-EELS: Map elemental distribution and oxidation states at atomic resolution, critical for catalytic applications.
Advanced: What experimental design considerations are critical when investigating this compound’s role in composite materials under high-temperature conditions?
Methodological Answer:
- PICOT Framework:
- Data Validation: Use Weibull statistics for mechanical testing reproducibility and SEM-EDS to confirm interfacial bonding.
Advanced: How should researchers address contradictory data on this compound’s catalytic activity in heterogeneous reactions?
Methodological Answer:
- Controlled Variables: Standardize surface area (BET analysis), acid-site density (NH₃-TPD), and reaction conditions (pressure, gas flow rates).
- In Situ Characterization: Employ synchrotron XRD or Raman spectroscopy to track phase transitions during catalysis.
- Systematic Review: Follow PRISMA guidelines to synthesize findings, emphasizing studies with rigorous error margins .
Basic: What are the ethical and environmental guidelines for disposing of this compound waste in academic labs?
Methodological Answer:
- Waste Classification: Label as "non-hazardous" if uncontaminated (per SDS Section 13).
- Recycling: Collaborate with certified agencies to recover zirconium for industrial reuse.
- Documentation: Maintain disposal logs compliant with OSHA 29 CFR 1910.1200.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
